3-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,2-dimethyl-1H-3,1-benzimidazol-3-ium iodide

• IUPAC Name: 1-(2,3-dimethylbenzimidazol-3-ium-1-yl)-3-(4-methoxyphenoxy)propan-2-ol;iodide
• InChI: InChI=1S/C19H23N2O3.HI/c1-14-20(2)18-6-4-5-7-19(18)21(14)12-15(22)13-24-17-10-8-16(23-3)9-11-17;/h4-11,15,22H,12-13H2,1-3H3;1H/q+1;/p-1
• InChI Key: XDEDRGQCAAZIRT-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2N1CC(COC3=CC=C(C=C3)OC)O)C.[I-]
• Molecular Formula: C19H23IN2O3
• Molecular Weight: 454.3 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazolium iodide derivatives often involves the alkylation of benzimidazole with suitable halides and the introduction of methoxyphenoxy groups through etherification reactions. For example, a similar compound, 2-(2-Methoxyphenyl)-1,3-dimethyl-1H-benzoimidazol-3-ium iodide, was synthesized as an n-type dopant for organic semiconductors, highlighting the synthetic versatility of benzimidazole derivatives in organic electronics (Wei et al., 2012).

Molecular Structure Analysis

The structural analysis of benzimidazole derivatives reveals significant insights into their molecular geometry and electronic structure. For instance, the experimental and DFT studies on 1,3-dimethyl-2-[4-chloro-styryl]-benzimidazolium iodide showed detailed insights into its electronic structure and properties, emphasizing the role of hyperconjugative interactions and charge delocalization (Fu et al., 2012).

Chemical Reactions and Properties

Benzimidazole iodides engage in various chemical reactions, including nucleophilic substitutions and electrophilic additions, influenced by their electronic structure. For example, the reaction of 2-[(hydroxyimino)methyl]-1,3-dimethylimidazolium iodide with diethyl 4-nitrophenyl phosphate in an alkaline medium provides insights into the nucleophilic behavior of benzimidazoles (Kapitanov et al., 2015).

Physical Properties Analysis

The physical properties of benzimidazole iodides, such as solubility, melting point, and crystalline structure, are crucial for their application in material science and pharmaceuticals. The crystal structure of similar compounds, like 3-ethyl-1-[2-(1-ethylmorpholinium-1-yl)ethyl]benzimidazolium diiodide monohydrate, offers insights into intermolecular interactions that influence these properties (Akkurt et al., 2005).

Chemical Properties Analysis

The chemical behavior of benzimidazole iodides, including reactivity towards different reagents, stability under various conditions, and potential for forming complexes, is significant for developing new materials and drugs. The synthesis and characterization of 4-methoxy-2-(5-H/Me/Cl/NO2-1H-benzimidazol-2-yl)-phenols and their metal complexes illustrate the complexation behavior of benzimidazole derivatives (Tavman et al., 2009).